Cas no 926226-62-2 ({3-[(azetidin-1-yl)methyl]phenyl}methanamine)

• Product Name: {3-[(azetidin-1-yl)methyl]phenyl}methanamine
• CAS No: 926226-62-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD08442362
• CID: 1974388
• PubChem ID: 53407743
• Update Time: 2025-06-07

{3-[(azetidin-1-yl)methyl]phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]methanamine
• 3-AZETIDIN-1-YLMETHYL-BENZYLAMINE
• KB-10828
• FT-0690931
• 1-[3-(azetidin-1-ylmethyl)phenyl]methanamine
• {3-[(azetidin-1-yl)methyl]phenyl}methanamine
• 926226-62-2
• DTXSID30696016
• DB-291229
• 3-(1-Azetidinylmethyl)-benzenemethanamine
• AKOS006242280
• 1-{3-[(Azetidin-1-yl)methyl]phenyl}methanamine
• SB39975
• BMB22662
• (3-(Azetidin-1-ylmethyl)phenyl)methanamine
• G80417

• MDL： MFCD08442362
• Inchi： 1S/C11H16N2/c12-8-10-3-1-4-11(7-10)9-13-5-2-6-13/h1,3-4,7H,2,5-6,8-9,12H2
• InChI Key： DYOBBVLUVBNQJQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=C(CN)C=2)CCC1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 1.98920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on {3-[(azetidin-1-yl)methyl]phenyl}methanamine

Compound CAS No. 926226-62-2: {3-[(azetidin-1-yl)methyl]phenyl}methanamine

The compound with CAS No. 926226-62-2, known as {3-[(azetidin-1-yl)methyl]phenyl}methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a phenyl group, an azetidine ring, and an amine functional group. The azetidine moiety, a four-membered saturated heterocycle containing one nitrogen atom, plays a crucial role in the compound's chemical properties and biological activity. The phenyl group attached to the azetidine further enhances the molecule's versatility, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of {3-[(azetidin-1-yl)methyl]phenyl}methanamine in drug discovery and development. Its structure allows for diverse interactions with biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. Researchers have explored its ability to modulate key cellular pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammation. For instance, preliminary findings suggest that this compound may inhibit the activity of certain kinases associated with tumor growth and metastasis.

The synthesis of {3-[(azetidin-1-yl)methyl]phenyl}methanamine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. The construction of the azetidine ring is typically achieved through ring-closing reactions or by utilizing pre-synthesized azetidine derivatives. The subsequent attachment of the phenyl group and the methanamine moiety requires precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to optimize the production process.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as a building block in medicinal chemistry is particularly noteworthy, as it enables the creation of novel bioactive molecules with tailored properties. Additionally, {3-[(azetidin-1-yl)methyl]phenyl}methanamine has been investigated for its potential in materials science, where its unique electronic properties could contribute to the development of advanced materials for electronics or energy storage.

From an environmental perspective, understanding the fate and behavior of {3-[(azetidin-1-yl)methyl]phenyl}methanamine in natural systems is essential for ensuring sustainable practices. Studies have examined its biodegradation pathways under various conditions, revealing that the compound undergoes rapid transformation in aerobic environments due to microbial activity. This information is critical for assessing its potential impact on ecosystems and guiding regulatory decisions.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of how {3-[(azetidin-1-yl)methyl]phenyl}methanamine interacts with biological systems at the molecular level. Advanced computational methods, such as molecular docking and dynamics simulations, are being utilized to predict binding affinities and optimize its pharmacokinetic properties. These efforts are expected to pave the way for its translation into clinical applications.